methyl 2,5-difluoro-4-(propan-2-yl)benzoate
Overview
Description
Methyl 2,5-difluoro-4-(propan-2-yl)benzoate, commonly referred to as methyl difluorobenzoate (MDFB), is a fluorinated ester derived from benzoic acid and 2,2,2-trifluoroethanol. The molecule is composed of a benzene ring connected to a two-carbon chain containing two fluorine atoms. MDFB has been studied for its potential use in a variety of applications, including synthesis, scientific research, and drug development.
Mechanism of Action
Methyl 2,5-difluoro-4-(propan-2-yl)benzoate is a lipophilic molecule, meaning that it is able to penetrate cell membranes and enter the cytoplasm. Once inside the cell, methyl 2,5-difluoro-4-(propan-2-yl)benzoate can interact with cellular components, such as enzymes, to trigger a variety of biochemical and physiological effects. For example, methyl 2,5-difluoro-4-(propan-2-yl)benzoate has been shown to inhibit the activity of some enzymes, such as the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects
methyl 2,5-difluoro-4-(propan-2-yl)benzoate has been studied for its potential use in a variety of biochemical and physiological applications. For example, methyl 2,5-difluoro-4-(propan-2-yl)benzoate has been shown to inhibit the activity of some enzymes, such as acetylcholinesterase, as well as to modulate the activity of other enzymes, such as phosphodiesterase. In addition, methyl 2,5-difluoro-4-(propan-2-yl)benzoate has been shown to modulate the activity of certain ion channels, such as potassium and calcium channels, which can lead to changes in cell membrane potential and other cellular processes.
Advantages and Limitations for Lab Experiments
Methyl 2,5-difluoro-4-(propan-2-yl)benzoate has several advantages for use in lab experiments, including its low cost and availability, its low toxicity, and its ability to penetrate cell membranes and interact with cellular components. However, methyl 2,5-difluoro-4-(propan-2-yl)benzoate also has some limitations that should be taken into account when using it in lab experiments. For example, methyl 2,5-difluoro-4-(propan-2-yl)benzoate can be difficult to synthesize in large quantities, and its solubility in aqueous solutions is limited. Additionally, methyl 2,5-difluoro-4-(propan-2-yl)benzoate is not suitable for use in some applications, such as in vivo studies, due to its low solubility in biological fluids.
Future Directions
Methyl 2,5-difluoro-4-(propan-2-yl)benzoate has a wide range of potential applications in scientific research and drug development. In the future, methyl 2,5-difluoro-4-(propan-2-yl)benzoate could be further studied for its potential use as a substrate for enzymes, as a reactant in organic synthesis, and as a model compound for the study of organic reactions. Additionally, methyl 2,5-difluoro-4-(propan-2-yl)benzoate could be further studied for its potential use as a drug delivery system, as well as for its potential use in the development of new drugs and therapies. Finally, methyl 2,5-difluoro-4-(propan-2-yl)benzoate could be further studied for its potential use in the study of biochemical and physiological processes, such as the modulation of enzyme and ion channel activity.
Synthesis Methods
Methyl 2,5-difluoro-4-(propan-2-yl)benzoate can be synthesized by a variety of methods, including the reaction of benzoic acid and 2,2,2-trifluoroethanol in the presence of an acid catalyst. The reaction is typically carried out in a two-step process, with the first step involving the formation of the ester and the second step involving the hydrolysis of the ester to form the final product. The reaction can be carried out at room temperature or under mild heating conditions.
Scientific Research Applications
Methyl 2,5-difluoro-4-(propan-2-yl)benzoate has been studied for its potential use in a variety of scientific research applications, including as a substrate for enzymes, as a reactant in organic synthesis, and as a model compound for the study of organic reactions. methyl 2,5-difluoro-4-(propan-2-yl)benzoate has also been studied for its potential use as a drug delivery system, as it has been shown to be able to penetrate cell membranes and release its payload at a controlled rate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2,5-difluoro-4-(propan-2-yl)benzoate involves the reaction of 2,5-difluoro-4-(propan-2-yl)benzoic acid with methanol in the presence of a catalyst.", "Starting Materials": [ "2,5-difluoro-4-(propan-2-yl)benzoic acid", "Methanol", "Catalyst" ], "Reaction": [ "Add 2,5-difluoro-4-(propan-2-yl)benzoic acid and methanol to a reaction flask", "Add a catalyst to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Allow the reaction mixture to cool to room temperature", "Filter the reaction mixture to remove any solid impurities", "Concentrate the filtrate under reduced pressure to obtain the crude product", "Purify the crude product by recrystallization from a suitable solvent" ] } | |
CAS RN |
2731010-13-0 |
Product Name |
methyl 2,5-difluoro-4-(propan-2-yl)benzoate |
Molecular Formula |
C11H12F2O2 |
Molecular Weight |
214.2 |
Purity |
95 |
Origin of Product |
United States |
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